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Introduction

Propylene (propene), a colorless, flammable gas with the chemical formula CsHes, is a
cornerstone of the petrochemical industry and a versatile starting material in organic synthesis.
[1] Its reactivity, primarily centered around the carbon-carbon double bond, allows for a diverse
range of chemical transformations, making it a crucial building block for polymers, oxygenated
compounds, and various intermediates. This guide provides a comprehensive overview of the
chemical properties and reactivity of propylene, with a focus on data-driven insights and
detailed experimental methodologies relevant to research and development.

Chemical and Physical Properties

Propylene is an unsaturated hydrocarbon, the second simplest member of the alkene class.[1]
Its physical and chemical properties are summarized in the tables below.

Physical Properties of Propylene
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Property

Value

Molecular Formula

CsHe

Molar Mass 42.081 g/mol [1]
Appearance Colorless gas|[1]

Odor Faint petroleum-like[1]
Melting Point -185.2 °C[1]

Boiling Point -47.6 °C[1]

Density (liquid)

0.6139 g/cm?3

Density (gas)

1.81 kg/m 3 (1.013 bar, 15 °C)[1]

Solubility in Water

0.61 g/m3[1]

Dipole Moment

0.366 D (gas)[1]

Parameter Value
C=C Bond Length 1.336 A
C-C Bond Length 1.501 A
C=C-C Bond Angle 124.3°

Methyl C-H Bond Length

~1.09 A (typical for sp3 C-H)

Vinyl C-H Bond Length

~1.08 A (typical for spz C-H)

Methyl H-C-H Bond Angle

~109.5° (tetrahedral)

Bond Dissociation Energies of Propylene
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Bond Bond Dissociation Energy (kcal/mol)
Methyl C-H 88.8

Vinyl C-H (internal) ~111

Vinyl C-H (terminal) ~111

C-C Single Bond ~84

C=C Double Bond (mt-bond) ~65

Reactivity of Propylene

The presence of a T1-bond makes propylene significantly more reactive than its alkane
counterpart, propane. The electron density of the double bond serves as a site for electrophilic
attack, leading to a variety of addition reactions. Furthermore, the allylic hydrogens on the
methyl group exhibit unique reactivity.

Electrophilic Addition Reactions

Propylene readily undergoes electrophilic addition reactions where the double bond is broken.
[1] A key principle governing the regioselectivity of these reactions with unsymmetrical reagents
is Markovnikov's Rule, which states that the electrophile (typically H*) adds to the carbon atom
of the double bond that has the greater number of hydrogen atoms. This leads to the formation
of the more stable carbocation intermediate (a secondary carbocation in the case of

propylene).

H3C-C*H-CHs
(Secondary Carbocation) Nucleophilic attack by Br-

Transition State 2 —= H2C-CH(BN-CHa

/ (2-Bromopropane)

Br-
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Electrophilic addition of HBr to propylene.

This protocol outlines the laboratory-scale synthesis of 2-bromopropane via the electrophilic
addition of hydrogen bromide to propylene.

Materials:

e Propylene gas

e Hydrogen bromide (gas or solution in acetic acid)
* Inert solvent (e.g., dichloromethane or acetic acid)
e Drying agent (e.g., anhydrous sodium sulfate)

e Gas dispersion tube

o Reaction flask with a magnetic stirrer

e Ice bath

e Separatory funnel

e Rotary evaporator

Procedure:

e Set up a reaction flask equipped with a magnetic stirrer and a gas dispersion tube in a well-
ventilated fume hood.

o Cool the reaction flask in an ice bath to minimize the evaporation of propylene and control
the reaction temperature.

e Add the inert solvent to the reaction flask.
e Bubble propylene gas through the solvent until a saturated solution is obtained.

» Slowly bubble hydrogen bromide gas through the propylene solution, or add a solution of
HBr in acetic acid dropwise. The reaction is exothermic, so maintain the temperature with the
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ice bath.

o Continue the addition of HBr until the reaction is complete, which can be monitored by the
disappearance of the starting material using techniques like gas chromatography (GC).

e Once the reaction is complete, transfer the mixture to a separatory funnel and wash with cold

water to remove any unreacted HBr and acetic acid (if used).
o Separate the organic layer and dry it over anhydrous sodium sulfate.
« Filter to remove the drying agent.
+ Remove the solvent using a rotary evaporator to obtain the crude 2-bromopropane.

e The product can be further purified by distillation.

Polymerization

Propylene is the monomer for polypropylene, a widely used thermoplastic. The polymerization

is typically carried out using Ziegler-Natta or metallocene catalysts, which allow for control over

the stereochemistry (tacticity) of the resulting polymer.

Catalyst Preparation

( (e.g., TiCla + Al(C2Hs)3) )
—>

Reactor Setup
(Inert atmosphere) Propylene Feed

Polymerization Reaction Termination Polymer Isolation Polypropylene
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Further Oxidation Acrylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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